Cas no 1343732-15-9 (Pentane, 1-chloro-5-ethoxy-2-methyl-)

• Product Name: Pentane, 1-chloro-5-ethoxy-2-methyl-
• CAS No: 1343732-15-9
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5281467
• Update Time: 2025-07-01

Pentane, 1-chloro-5-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-5-ethoxy-2-methyl-

• Inchi： 1S/C8H17ClO/c1-3-10-6-4-5-8(2)7-9/h8H,3-7H2,1-2H3
• InChI Key： FOJLNCZSVVJJHZ-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Pentane, 1-chloro-5-ethoxy-2-methyl-

Comprehensive Overview of Pentane, 1-chloro-5-ethoxy-2-methyl- (CAS No. 1343732-15-9): Properties, Applications, and Industry Insights

The chemical compound Pentane, 1-chloro-5-ethoxy-2-methyl- (CAS No. 1343732-15-9) is a specialized organic molecule with a unique structural configuration. Its molecular formula combines a chloro substituent, an ethoxy group, and a methyl branch, making it a versatile intermediate in synthetic chemistry. This article delves into its physicochemical properties, industrial applications, and relevance in current research trends, addressing common queries such as "What is 1-chloro-5-ethoxy-2-methylpentane used for?" and "How is CAS 1343732-15-9 synthesized?".

From a structural perspective, Pentane, 1-chloro-5-ethoxy-2-methyl- features a five-carbon backbone modified with functional groups that enhance its reactivity. The presence of the chloro group at the 1-position and the ethoxy group at the 5-position introduces polarity, influencing its solubility in organic solvents. Researchers often highlight its role in nucleophilic substitution reactions, a topic frequently searched in academic databases like "reactions of halogenated ethers". Its methyl substitution at the 2-position further diversifies its stereochemical behavior, a point of interest for asymmetric synthesis studies.

In industrial applications, this compound serves as a precursor for agrochemicals and pharmaceuticals. Recent patents highlight its utility in formulating eco-friendly solvents, aligning with the global push toward sustainable chemistry. Searches for "green alternatives to traditional solvents" have surged, and derivatives of 1-chloro-5-ethoxy-2-methylpentane are being explored for low-toxicity formulations. Additionally, its potential in polymer modification—addressed in queries like "CAS 1343732-15-9 in polymer science"—is under investigation for enhancing material flexibility.

Analytical characterization of CAS 1343732-15-9 typically involves GC-MS, NMR, and IR spectroscopy. These methods confirm its purity and structural integrity, critical for compliance with industry standards. Laboratories frequently search for "analytical protocols for halogenated ethers", underscoring the need for precise quantification techniques. Stability studies indicate that the compound should be stored under inert conditions to prevent degradation, a detail often queried as "storage conditions for 1-chloro-5-ethoxy-2-methylpentane".

Emerging trends link Pentane, 1-chloro-5-ethoxy-2-methyl- to advancements in bio-based chemistry. With rising interest in "renewable feedstock derivatives", researchers are exploring catalytic pathways to synthesize this compound from biomass. Such innovations respond to searches like "sustainable synthesis of halogenated compounds", reflecting shifting industry priorities. Furthermore, its low environmental persistence compared to analogous compounds makes it a candidate for green chemistry applications.

Safety and handling protocols for CAS 1343732-15-9 emphasize standard laboratory precautions. While not classified as hazardous under most regulations, proper ventilation and PPE are recommended—details often sought under "safety data for 1-chloro-5-ethoxy-2-methylpentane". Regulatory databases confirm its approval for use in specific jurisdictions, though users are advised to verify local guidelines, a recurring theme in searches like "regulatory status of CAS 1343732-15-9".

In conclusion, Pentane, 1-chloro-5-ethoxy-2-methyl- (CAS No. 1343732-15-9) represents a multifaceted compound with growing relevance in sustainable industrial processes. Its synthesis, applications, and alignment with eco-innovation trends position it as a compound of interest for researchers and manufacturers alike. By addressing high-search-volume questions and integrating contemporary themes like circular economy and green synthesis, this overview bridges technical depth with real-world relevance.